3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide

• IUPAC Name: 3-methyl-N-[4-(4-nitrophenyl)piperazine-1-carbothioyl]benzamide
• InChI: InChI=1S/C19H20N4O3S/c1-14-3-2-4-15(13-14)18(24)20-19(27)22-11-9-21(10-12-22)16-5-7-17(8-6-16)23(25)26/h2-8,13H,9-12H2,1H3,(H,20,24,27)
• InChI Key: GTBALORBKZQQKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide, also known as MNPCB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of carbonothioyl compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide inhibits the uptake of dopamine by the dopamine transporter by binding to the transporter protein. This binding prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in extracellular dopamine levels. The mechanism of action of 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been extensively studied and has been found to be specific to the dopamine transporter.
Biochemical and Physiological Effects:
The increase in extracellular dopamine levels caused by 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been found to have various biochemical and physiological effects. 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been shown to increase locomotor activity in rodents, indicating that it has a stimulant effect. 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has also been shown to increase the release of prolactin, a hormone involved in lactation and reproductive function.

Advantages and Limitations for Lab Experiments

3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has several advantages as a tool for scientific research. It is relatively easy to synthesize and has a specific mechanism of action. 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been extensively studied and its effects on the dopamine transporter are well characterized. However, 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide also has some limitations. It has a short half-life and is rapidly metabolized in vivo, making it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide. One area of interest is the potential use of 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide as a treatment for dopamine transporter-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Another area of interest is the development of new compounds based on the structure of 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide that may have improved pharmacokinetic properties and therapeutic potential. Finally, further studies are needed to fully understand the biochemical and physiological effects of 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide and its potential applications in scientific research.

Scientific Research Applications

3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been found to have various scientific research applications, including its use as a tool to study the function of the dopamine transporter. 3-methyl-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been shown to inhibit the uptake of dopamine by the dopamine transporter, leading to an increase in extracellular dopamine levels. This effect has been used to study the role of the dopamine transporter in various physiological and pathological conditions.